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Compound of Interest

Compound Name: Oxolane-3-sulfonyl fluoride

CAS No.: 2137735-38-5

Cat. No.: B2784403

Get Quote

Introduction & Mechanistic Basis[1][2]
The SuFEx Advantage
Oxolane-3-sulfonyl fluoride (Ox-3-SF) operates via Sulfur-Fluoride Exchange (SuFEx), a

"click" chemistry modality championed by K. Barry Sharpless. Unlike sulfonyl chlorides, which

are prone to rapid hydrolysis, sulfonyl fluorides are thermodynamically stable in aqueous buffer

yet highly reactive toward specific nucleophiles (Tyrosine phenols, Lysine amines, Serine

hydroxyls) under defined conditions or within protein binding pockets.

Why Oxolane-3-Sulfonyl Fluoride?
While aryl sulfonyl fluorides are common, they often suffer from poor water solubility,

necessitating high DMSO concentrations that can denature proteins. Ox-3-SF incorporates a

polar tetrahydrofuran (oxolane) ring, offering:

Enhanced Water Solubility: Reduces the requirement for organic co-solvents (compatible

with <5% DMSO).
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Aliphatic Stability: Resists non-specific reduction and metabolic cleavage better than some

aryl counterparts.

Tunable Reactivity: The secondary aliphatic sulfonyl center provides "Goldilocks" reactivity—

stable in free solution but reactive when brought into proximity of a nucleophile in a protein

pocket (proximity-induced reactivity).

Reaction Mechanism
The reaction proceeds via a nucleophilic substitution at the hexavalent sulfur center (

-like at S(VI)). The fluoride ion acts as a unique leaving group, requiring significant stabilization
(often by H-bonding in the transition state) to depart.

Primary Targets:

Tyrosine (Tyr-OH): Preferred under slightly basic conditions (pH > 8.0) or SuFEx catalysis.

Lysine (Lys-NH2): Reacts to form stable sulfonamides.

Proximal Histidine: Can act as a general base catalyst.
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Caption: Mechanism of SuFEx-mediated protein conjugation. The reaction is accelerated by

the local protein environment which stabilizes the departing fluoride ion.
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Chemical Properties & Handling[3]
Property Specification

Chemical Name Tetrahydrofuran-3-sulfonyl fluoride

CAS Number 2137735-38-5

Molecular Weight ~154.16 g/mol

Physical State Colorless oil or low-melting solid

Solubility
Soluble in Water (moderate), DMSO, DMF,

Acetonitrile

Stability
Stable at pH 4–8 for >24h; Hydrolyzes slowly at

pH >9

Storage
-20°C, desiccated.[1] Avoid repeated freeze-

thaw cycles.

Experimental Protocols
Protocol A: General Non-Specific Protein Labeling
(Lysine/Tyrosine)
Use this protocol for global surface modification or when screening for reactive residues.

Materials:

Target Protein (1–5 mg/mL in PBS, pH 7.4)

Ox-3-SF Stock (100 mM in dry DMSO)

Conjugation Buffer: 50 mM HEPES or Phosphate, pH 8.0 (Avoid Tris or primary amine

buffers if possible, though SuFEx is selective enough that Tris is often tolerated; HEPES is

safer).

Desalting Column (e.g., Zeba Spin, 7K MWCO)

Procedure:
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Buffer Exchange: Ensure protein is in Conjugation Buffer (pH 8.0).

Reagent Addition: Add Ox-3-SF stock to the protein solution.

Stoichiometry: Use 10–50 molar excess for global labeling. Use 1–5 molar excess for

active-site directed labeling.

Solvent: Keep final DMSO concentration < 5% (v/v).

Incubation: Incubate at 25°C for 2–4 hours or 4°C overnight.

Note: Aliphatic sulfonyl fluorides react slower than acid chlorides. Extended time may be

required.

Quenching (Optional): Add 50 mM Tris-HCl (pH 8.0) and incubate for 15 mins to quench

unreacted fluoride (if amine labeling is the goal).

Purification: Remove excess reagent using a desalting column or dialysis against PBS.

Protocol B: Activity-Based Protein Profiling (ABPP)
Use this protocol if Ox-3-SF is conjugated to a reporter (e.g., Biotin or Fluorophore) to detect

reactive pockets.

Workflow Diagram:
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Caption: ABPP workflow for identifying proteins with reactive pockets targeted by Oxolane-3-SF

probes.

Procedure:

Lysate Prep: Dilute proteome to 1 mg/mL in PBS.
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Probe Labeling: Add Ox-3-SF probe (e.g., functionalized with an alkyne handle) at 1–10 µM

final concentration.

Incubation: 1 hour at Room Temperature.

Click Reaction: Perform CuAAC (Copper-catalyzed Azide-Alkyne Cycloaddition) with Azide-

Biotin (Tag).[2]

Reagents: 100 µM Azide-Tag, 1 mM TCEP, 100 µM TBTA ligand, 1 mM CuSO4.

Analysis: SDS-PAGE (Western Blot) or Streptavidin enrichment for Mass Spectrometry.

Data Analysis & Validation
Mass Spectrometry (Intact Protein)
Successful conjugation is verified by observing a mass shift. Unlike other reagents, the fluoride

is the only leaving group.

Modification Type Formula Added Mass Shift (Da)

Oxolane-3-sulfonyl +135.03

Loss of Fluoride (Net accounted for above)

Calculation:

(Note: Exact mass depends on the precise isotope calculation of the oxolane ring fragment).

Troubleshooting Guide
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Observation Probable Cause Corrective Action

No Labeling Observed pH too low; Reagent inactive.

Increase pH to 8.5. Verify

reagent integrity by NMR (F-

NMR should show signal at

+50-60 ppm vs sulfonyl

chloride).

Precipitation Protein unstable in DMSO.

Ox-3-SF is water soluble;

dissolve stock in water/buffer

immediately before use

instead of DMSO.

Over-labeling Non-specific Lysine reaction.

Reduce stoichiometry to 1:1 or

2:1. Reduce pH to 7.0 to favor

Tyrosine/His over Lysine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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